Cas no 106104-82-9 (4-chloro-2-fluoro-5-propan-2-yloxyphenol)

• Product Name: 4-chloro-2-fluoro-5-propan-2-yloxyphenol
• CAS No: 106104-82-9
• MF: C₉H₁₀ClFO₂
• MW: 204.625905513763
• CID: 1174505
• PubChem ID: 15595929
• Update Time: 2025-04-20

4-chloro-2-fluoro-5-propan-2-yloxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-fluoro-5-propan-2-yloxyphenol
• 106104-82-9
• 4-Chloro-2-fluoro-5-[(propan-2-yl)oxy]phenol
• DTXSID30575413

• Inchi： 1S/C9H10ClFO2/c1-5(2)13-9-4-8(12)7(11)3-6(9)10/h3-5,12H,1-2H3
• InChI Key： BMCOOSLUTJXHQX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC(C)C)O)F

Computed Properties

• Exact Mass: 204.0354
• Monoisotopic Mass: 204.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46